Cas no 2171469-35-3 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid
• CAS No: 2171469-35-3
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6599198
• PubChem ID: 165512939
• Update Time: 2025-10-28

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid
• EN300-1551488
• 2171469-35-3
• 2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C26H25N3O5S/c1-2-7-22(25(32)27-13-23-28-16(15-35-23)12-24(30)31)29-26(33)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,15,21-22H,1,7,12-14H2,(H,27,32)(H,29,33)(H,30,31)
• InChI Key： DQWUEZIGFNPARQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1CNC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid

Comprehensive Analysis of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid (CAS No. 2171469-35-3) and Its Applications

The compound 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid, identified by its CAS No. 2171469-35-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiazole ring, and a pent-4-enamide moiety, making it a versatile intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential applications in targeted drug delivery systems.

One of the most notable aspects of CAS No. 2171469-35-3 is its structural complexity, which allows for precise modifications in peptide chains. The Fmoc group is widely used in peptide chemistry for its stability under basic conditions and ease of removal under mild acidic conditions. This property is critical for the synthesis of complex peptides, which are often explored in cancer therapeutics and immunotherapy. The thiazole ring, a common motif in bioactive molecules, contributes to the compound's potential interactions with biological targets, such as enzymes and receptors.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid is frequently discussed in forums and research papers as a key building block for creating peptide-based drugs. Its compatibility with automated peptide synthesizers and its role in producing high-purity peptides make it a valuable tool for researchers. Additionally, the compound's pent-4-enamide group offers opportunities for further functionalization, enabling the development of conjugated peptides for diagnostic and therapeutic purposes.

The rise of AI-driven drug discovery has also brought attention to compounds like CAS No. 2171469-35-3. Machine learning algorithms are being trained to predict the behavior of such molecules in biological systems, accelerating the identification of potential drug candidates. This aligns with the growing interest in computational chemistry and in silico screening, where researchers seek to optimize molecular structures before laboratory synthesis. The compound's well-defined properties and reactivity make it an excellent candidate for such studies.

From an industrial perspective, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}-1,3-thiazol-4-yl)acetic acid is gaining traction in the contract research organization (CRO) sector. Companies specializing in peptide manufacturing are increasingly incorporating this compound into their portfolios to meet the demands of academic and pharmaceutical clients. Its stability under various storage conditions and compatibility with green chemistry principles further enhance its appeal.

In conclusion, CAS No. 2171469-35-3 represents a critical component in modern peptide chemistry and drug development. Its multifaceted structure and compatibility with cutting-edge technologies position it as a valuable asset for researchers exploring next-generation therapeutics. As the fields of biopharmaceuticals and precision medicine continue to evolve, the importance of such specialized compounds will only grow.